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Get Quote

Attribute Details

Drug Type Small Molecule [1]

Mechanism of Action RORγt Inverse Agonist [1] [2] [3]

Molecular Target RAR-related orphan receptor gamma t (RORγt) [1] [2]

Therapeutic Axis IL-23/Th17 pathway [2] [3]

Highest Phase Reached Phase 2 [1] [2]

Development Status Discontinued (as of 2018) [1] [2]

Indications Studied Plaque Psoriasis, Psoriatic Arthritis, Dry Eye Syndromes [1]

Mechanism of Action and Preclinical Context

Vimirogant was designed to orally target the IL-23/Th17 axis, a key pathway in autoimmune diseases like

psoriasis. Unlike biologic drugs that inhibit specific cytokines like IL-17 or IL-23, Vimirogant acts upstream

by inhibiting RORγt, the master transcription factor for the differentiation and function of pro-inflammatory

Th17 cells [2] [3]. This mechanism offered the potential for a broader regulation of Th17-driven pathology.
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The following diagram illustrates the targeted signaling pathway and the strategic point of Vimirogant's

intervention.
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> Vimirogant inhibits the RORγt transcription factor, acting upstream in the IL-23/Th17 pathway to

suppress the production of multiple pro-inflammatory cytokines.

While detailed protocols for Vimirogant are unavailable, research into similar RORγt antagonists typically

involves in vitro and in vivo models [2] [3]:

In vitro assessments include Reporter Gene Assays (RGA) to measure RORγt inhibition, human
whole blood assays to quantify IL-17 suppression, and tests for drug-like properties.
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In vivo models commonly use murine models of autoimmune disease, such as experimental

autoimmune encephalitis (EAE) or imiquimod-induced psoriasis, to evaluate the compound's ability to
reduce disease pathology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s546768?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/drug/f697a5af63fc4b36b7a094997c4952db
https://pmc.ncbi.nlm.nih.gov/articles/PMC7812678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10334362/
https://www.smolecule.com/products/b546768#vimirogant-in-vivo-models
https://www.smolecule.com/products/b546768#vimirogant-in-vivo-models
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546768?utm_src=pdf-bulk
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

